Cas no 878760-47-5 (4-(dimethoxymethyl)-2-(trifluoromethyl)pyrimidine)

4-(dimethoxymethyl)-2-(trifluoromethyl)pyrimidine structure
878760-47-5 structure
Product Name:4-(dimethoxymethyl)-2-(trifluoromethyl)pyrimidine
CAS No:878760-47-5
MF:C8H9F3N2O2
MW:222.164472341537
MDL:MFCD05662688
CID:720701
PubChem ID:17750125
Update Time:2024-10-26

4-(dimethoxymethyl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4-(dimethoxymethyl)-2-(trifluoromethyl)-
    • 4-Dimethoxymethyl-2-(trifluoromethyl)pyrimidine
    • 4-(Dimethoxymethyl)-2-(trifluoromethyl)pyrimidine
    • 4-Dimethoxymethyl-2-trifluoromethyl-pyrimidine
    • PC8909
    • 4-(Dimethoxymethyl)-2-(trifluoromethyl)pyrimidine (ACI)
    • 4-Dimethoxymethyl-2-trifluoromethylpyrimidine
    • F15720
    • 878760-47-5
    • 4-(Dimethoxymethyl)-2-(Trifluoromethyl)-Pyrimidine
    • DTXSID20590276
    • SCHEMBL4902989
    • AS-47714
    • MFCD05662688
    • SB59774
    • AKOS023553110
    • 4-(dimethoxymethyl)-2-(trifluoromethyl)pyrimidine
    • MDL: MFCD05662688
    • Inchi: 1S/C8H9F3N2O2/c1-14-6(15-2)5-3-4-12-7(13-5)8(9,10)11/h3-4,6H,1-2H3
    • InChI Key: CHSZUWDVGYPDPG-UHFFFAOYSA-N
    • SMILES: FC(C1N=C(C(OC)OC)C=CN=1)(F)F

Computed Properties

  • Exact Mass: 222.06200
  • Monoisotopic Mass: 222.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24000
  • LogP: 1.78680

4-(dimethoxymethyl)-2-(trifluoromethyl)pyrimidine Security Information

  • Hazardous Material Identification: Xi

4-(dimethoxymethyl)-2-(trifluoromethyl)pyrimidine Pricemore >>

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